![molecular formula C20H14F2N6 B214859 2-cyclopropyl-4-(3,4-difluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine](/img/structure/B214859.png)
2-cyclopropyl-4-(3,4-difluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-cyclopropyl-4-(3,4-difluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine is a chemical compound that has been widely researched for its potential applications in the field of medicine. This compound is commonly referred to as CPTP and has been shown to have promising therapeutic effects in various diseases.
Mechanism of Action
CPTP exerts its therapeutic effects by inhibiting the activity of certain enzymes and proteins, including tyrosine kinases and cyclooxygenases. These enzymes and proteins play a crucial role in disease progression, and their inhibition by CPTP leads to a reduction in disease symptoms.
Biochemical and Physiological Effects
CPTP has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-diabetic effects. These effects are mediated by the compound's ability to inhibit the activity of certain enzymes and proteins.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CPTP in lab experiments is its high potency and specificity, which allows for precise targeting of specific enzymes and proteins. However, one of the limitations of using CPTP in lab experiments is its relatively high cost, which may limit its use in certain research settings.
Future Directions
There are several potential future directions for research on CPTP, including:
1. Further studies on the compound's mechanism of action and its effects on specific enzymes and proteins.
2. Development of new drug formulations that increase the compound's bioavailability and efficacy.
3. Investigation of the compound's potential therapeutic applications in other diseases, such as neurodegenerative disorders.
4. Studies on the compound's toxicity and safety profile in humans.
In conclusion, 2-cyclopropyl-4-(3,4-difluorophenyl)-5-(1-phenyl-1H-tetraazol-5-yl)pyrimidine is a promising compound that has shown potential therapeutic effects in various diseases. Further research is needed to fully understand its mechanism of action and potential applications in medicine.
Synthesis Methods
The synthesis of CPTP involves several steps, including the reaction of cyclopropylamine with 3,4-difluorobenzaldehyde to form an intermediate compound, which is then reacted with 1-phenyl-1H-tetrazole-5-thiol to form the final product.
Scientific Research Applications
CPTP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. Studies have shown that CPTP inhibits the activity of certain enzymes and proteins that are involved in disease progression, making it a promising candidate for drug development.
properties
Molecular Formula |
C20H14F2N6 |
---|---|
Molecular Weight |
376.4 g/mol |
IUPAC Name |
2-cyclopropyl-4-(3,4-difluorophenyl)-5-(1-phenyltetrazol-5-yl)pyrimidine |
InChI |
InChI=1S/C20H14F2N6/c21-16-9-8-13(10-17(16)22)18-15(11-23-19(24-18)12-6-7-12)20-25-26-27-28(20)14-4-2-1-3-5-14/h1-5,8-12H,6-7H2 |
InChI Key |
XAGBSXDGBFDLLX-UHFFFAOYSA-N |
SMILES |
C1CC1C2=NC=C(C(=N2)C3=CC(=C(C=C3)F)F)C4=NN=NN4C5=CC=CC=C5 |
Canonical SMILES |
C1CC1C2=NC=C(C(=N2)C3=CC(=C(C=C3)F)F)C4=NN=NN4C5=CC=CC=C5 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.